Cas no 1384782-64-2 (5-(aminomethyl)oxolane-2-carboxamide)

• Product Name: 5-(aminomethyl)oxolane-2-carboxamide
• CAS No: 1384782-64-2
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5179627
• PubChem ID: 71756133
• Update Time: 2026-03-05

5-(aminomethyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-tetrahydro-furan-2-carboxylic acid amide
• Pentonamide, 6-amino-2,5-anhydro-3,4,6-trideoxy-
• 5-(aminomethyl)oxolane-2-carboxamide

• Inchi： 1S/C6H12N2O2/c7-3-4-1-2-5(10-4)6(8)9/h4-5H,1-3,7H2,(H2,8,9)
• InChI Key： BYBXYUAZGZUZOB-UHFFFAOYSA-N
• SMILES： O1C(CN)CCC1C(N)=O

Additional information on 5-(aminomethyl)oxolane-2-carboxamide

5-(Aminomethyl)oxolane-2-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

5-(Aminomethyl)oxolane-2-carboxamide, with the CAS number 1384782-64-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has shown promising results in various biological assays and preclinical studies, making it a subject of intense research and development.

The chemical structure of 5-(aminomethyl)oxolane-2-carboxamide is composed of an oxolane ring with an aminomethyl group and a carboxamide functional group. The oxolane ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that is commonly found in natural products and synthetic compounds. The presence of the aminomethyl group imparts additional reactivity and functional versatility to the molecule, while the carboxamide group contributes to its solubility and binding properties.

Recent studies have highlighted the potential of 5-(aminomethyl)oxolane-2-carboxamide in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders. The selective inhibition of these kinases by 5-(aminomethyl)oxolane-2-carboxamide suggests its potential as a lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 5-(aminomethyl)oxolane-2-carboxamide has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of specific receptors and enzymes involved in neuronal function and survival. For example, research conducted at the University of California, San Francisco, has shown that 5-(aminomethyl)oxolane-2-carboxamide can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-(aminomethyl)oxolane-2-carboxamide have also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, indicating its safety for further clinical evaluation.

The synthesis of 5-(aminomethyl)oxolane-2-carboxamide involves several well-established chemical reactions. One common approach involves the reaction of 5-hydroxymethyltetrahydrofuran with an appropriate amine followed by carboxylation to form the final product. This synthetic route allows for the efficient production of the compound on both laboratory and industrial scales. The ability to synthesize 5-(aminomethyl)oxolane-2-carboxamide with high purity and yield is crucial for its use in preclinical and clinical studies.

In conclusion, 5-(aminomethyl)oxolane-2-carboxamide, with CAS number 1384782-64-2, is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.